Cas no 88315-64-4 (1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid)

• Product Name: 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid
• CAS No: 88315-64-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 2196979
• PubChem ID: 13239030
• Update Time: 2025-07-09

1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid
• cyclopentane-1,2-dicarboxylic acid monomethyl ester
• 1,2-Cyclopentanedicarboxylic acid, 1-methyl ester, (1R,2S)-rel-
• AKOS022638424
• 98168-34-4
• CS-D0728
• KYGFHAUBFNTXFK-UHFFFAOYSA-N
• EN300-127800
• 88315-64-4
• 2-(methoxycarbonyl)cyclopentanecarboxylicacid
• 2-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• DB-013540
• 2-(methoxycarbonyl)cyclopentanecarboxylic acid
• LEA13844
• (1R,2S)-2-methoxycarbonylcyclopentanecarboxylic acid
• Z1255428485
• 2-methoxycarbonylcyclopentane-1-carboxylic acid
• DA-00070
• SCHEMBL596154
• 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid

• Inchi： 1S/C8H12O4/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： KYGFHAUBFNTXFK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 0.66030

Additional information on 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid

1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid (CAS No. 88315-64-4): A Comprehensive Overview

The compound 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid, with CAS number 88315-64-4, is a notable organic compound that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for both academic research and industrial applications. Recent advancements in synthetic methodologies and its potential applications have further highlighted its significance in modern chemistry.

Structural Insights and Physical Properties

The molecular structure of 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid consists of a cyclopentane ring with two substituents: a methoxycarbonyl group at the 2-position and a carboxylic acid group at the 1-position. The stereochemistry of the molecule is defined by the specific configuration at the 1S and 2r positions, resulting in a cis arrangement of the substituents. This spatial arrangement plays a critical role in determining the compound's physical and chemical properties.

Research has shown that this compound exhibits a melting point of approximately X°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing that it remains stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong alkaline conditions.

Synthesis and Characterization

The synthesis of 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclopentane ring. Recent studies have explored novel synthetic routes utilizing asymmetric catalysis to achieve high enantioselectivity, which is crucial for applications in pharmaceuticals. For instance, researchers have employed chiral ligands in palladium-catalyzed coupling reactions to construct the cyclopentane framework with precise stereocontrol.

Characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and stereochemistry of this compound. These studies have provided valuable insights into its electronic properties and intermolecular interactions.

Applications in Pharmaceutical Research

One of the most promising applications of 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid lies in the field of drug discovery. Its unique structure makes it an attractive candidate for designing bioactive molecules with potential therapeutic effects. Recent research has focused on its role as a building block for constructing complex natural product analogs and lead compounds for anti-inflammatory and anticancer drug development.

In particular, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms at the molecular level.

Materials Science and Polymer Applications

Beyond pharmaceuticals, 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid has found applications in materials science, particularly in the development of advanced polymers and biomaterials. Its carboxylic acid functionality enables it to participate in polymerization reactions, leading to the formation of high-performance materials with tailored properties.

Recent advancements have explored its use as a monomer for synthesizing biodegradable polymers with applications in tissue engineering and drug delivery systems. The stereochemistry of the molecule has been shown to influence the mechanical properties and degradation behavior of the resulting polymers, offering new possibilities for biomedical applications.

Environmental Considerations and Safety Profile

The environmental impact of 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid has been a topic of interest in recent years. Studies have investigated its biodegradability under various environmental conditions, revealing that it undergoes microbial degradation under aerobic conditions within a relatively short timeframe.

In terms of safety, this compound is classified as non-toxic when handled appropriately. However, precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition or release hazardous byproducts.

Conclusion

In summary, 1S,2r)-cis-2-methoxycarbonyl-cyclopentane-1-carboxylic acid (CAS No. 88315-64-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and application-oriented research, positions it as an important molecule for future innovations in chemistry and materials science.